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2-[[5-[(4-Methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide 2-[[5-[(4-Methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 493013-21-1
VCID: VC0417606
InChI: InChI=1S/C25H24N6O3S/c1-17-3-7-19(8-4-17)26-15-23-28-29-25(30(23)21-11-5-18(2)6-12-21)35-16-24(32)27-20-9-13-22(14-10-20)31(33)34/h3-14,26H,15-16H2,1-2H3,(H,27,32)
SMILES: CC1=CC=C(C=C1)NCC2=NN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
Molecular Formula: C25H24N6O3S
Molecular Weight: 488.6g/mol

2-[[5-[(4-Methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide

CAS No.: 493013-21-1

Main Products

VCID: VC0417606

Molecular Formula: C25H24N6O3S

Molecular Weight: 488.6g/mol

2-[[5-[(4-Methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide - 493013-21-1

CAS No. 493013-21-1
Product Name 2-[[5-[(4-Methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
Molecular Formula C25H24N6O3S
Molecular Weight 488.6g/mol
IUPAC Name 2-[[5-[(4-methylanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
Standard InChI InChI=1S/C25H24N6O3S/c1-17-3-7-19(8-4-17)26-15-23-28-29-25(30(23)21-11-5-18(2)6-12-21)35-16-24(32)27-20-9-13-22(14-10-20)31(33)34/h3-14,26H,15-16H2,1-2H3,(H,27,32)
Standard InChIKey FZJLDZSKLZUSOY-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)NCC2=NN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
Canonical SMILES CC1=CC=C(C=C1)NCC2=NN=C(N2C3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
PubChem Compound 3137402
Last Modified Nov 11 2021
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